Cas no 19941-83-4 ((E)-5-[(1S,2R,4aR,8aS)-1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl]-3-methyl-pent-2-en-1-ol)

• Product Name: (E)-5-[(1S,2R,4aR,8aS)-1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl]-3-methyl-pent-2-en-1-ol
• CAS No: 19941-83-4
• MF: C₂₀H₃₄O
• MW: 290.48336648941
• CID: 837430
• PubChem ID: 6442554
• Update Time: 2025-04-19

(E)-5-[(1S,2R,4aR,8aS)-1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl]-3-methyl-pent-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• (E)-5-[(1S,2R,4aR,8aS)-1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl]-3-methyl-pent-2-en-1-ol
• 2-penten-1-ol, 3-methyl-5-[(1S,2R,4aR,8aR)-1,2,3,4,4a,7,8,8a-octahydro-1,2,4a,5-tetramethyl-1-naphthalenyl]-, (2E)-
• (E)-5-[(1S,2R,4aR,8aS)-1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl]-3-methyl-pe...
• KOLAVENOL
• (-)-Kolavenol
• [ "" ]
• (5α,8α,9S,10β,13E)-Cleroda-3,13-diene-15-ol
• [E,(-)]-3-Methyl-5-[(1S)-1,2,3,4,4a,7,8,8aβ-octahydro-1,2α,4aα,5-tetramethylnaphthalene-1-yl]-2-pentene-1-ol
• (2E)-5-[(1S,2R,4aR,8aR)-1,2,4a,5-tetramethyl-1,2,3,4,4a,7,8,8a-octahydronaphthalen-1-yl]-3-methylpent-2-en-1-ol
• (E)-5-[(1S,2R,4aR,8aR)-1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl]-3-methyl-pent-2-en-1-ol
• CHEMBL99403
• HY-N3418
• AKOS040762772
• 5-((2S,3R,6R)-2,3,6,7-Tetramethylbicyclo[4.4.0]dec-7-en-2-yl)-3-methylpent-2-en-1-ol
• FS-9343
• (2E)-3-Methyl-5-[(1S,2R,4aR,8aR)-1,2,3,4,4a,7,8,8a-octahydro-1,2,4a,5-tetramethyl-1-naphthalenyl]-2-penten-1-ol; Kolavenol, (-)-
• CS-0024180
• 19941-83-4
• (E)-5-[(1S,2R,4aR,8aR)-1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl]-3-methylpent-2-en-1-ol
• (E)-5-[(1S,2R,4aS,8aR)-1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl]-3-methylpent-2-en-1-ol

• Inchi： 1S/C20H34O/c1-15(11-14-21)9-12-19(4)17(3)10-13-20(5)16(2)7-6-8-18(19)20/h7,11,17-18,21H,6,8-10,12-14H2,1-5H3/b15-11+/t17-,18-,19+,20+/m1/s1
• InChI Key： PQTMZYKTDFKGKV-UUMJGGROSA-N
• SMILES： OC/C=C(\C)/CC[C@@]1(C)[C@H](C)CC[C@@]2(C)C(C)=CCC[C@H]12

Computed Properties

• Exact Mass: 290.26100
• Monoisotopic Mass: 290.260966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 6

Experimental Properties

• Color/Form: Oil
• Density: 1.2±0.1 g/cm3
• Boiling Point: 370.7±15.0 °C at 760 mmHg
• Flash Point: 181.5±26.8 °C
• Refractive Index: 1.489
• PSA: 20.23000
• LogP: 5.50400
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(E)-5-[(1S,2R,4aR,8aS)-1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl]-3-methyl-pent-2-en-1-ol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives Benzoylpyrazoles